5-Aminoindole
Cat. No. B014826
M. Wt: 132.16 g/mol
InChI Key: ZCBIFHNDZBSCEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:18][OH:19].[CH3:20][CH2:21][CH2:22][CH2:23][CH2:24][CH3:25].[NH2:1][c:2]1[cH:3][c:4]2[c:5]([C:11]3=[CH:17][CH2:16][N:14]([CH3:15])[CH2:13][CH2:12]3)[cH:6][nH:7][c:8]2[cH:9][cH:10]1>>[NH2:1][c:2]1[cH:3][c:4]2[cH:5][cH:6][nH:7][c:8]2[cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
|
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Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
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Smiles
|
CCCCCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CN1CC=C(c2c[nH]c3ccc(N)cc23)CC1
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
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Smiles
|
Nc1ccc2[nH]ccc2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
